Cas no 850589-56-9 (3-Benzyloxy-5-fluorophenylboronic acid)

3-Benzyloxy-5-fluorophenylboronic acid structure
850589-56-9 structure
Product Name:3-Benzyloxy-5-fluorophenylboronic acid
CAS No:850589-56-9
MF:C13H12BFO3
MW:246.041987419128
MDL:MFCD07363782
CID:720304
PubChem ID:44558161
Update Time:2024-10-26

3-Benzyloxy-5-fluorophenylboronic acid Chemical and Physical Properties

Names and Identifiers

    • 3-Benzyloxy-5-fluorophenylboronic acid
    • 3-Benzyloxy-5-fluorobenzeneboronic acid
    • (3-benzyloxy-5-fluoro-phenyl)boronic acid
    • (3-fluoro-5-phenylmethoxyphenyl)boronic acid
    • Boronic acid, B-[3-fluoro-5-(phenylmethoxy)phenyl]-
    • (3-(benzyloxy)-5-fluorophenyl)boronic acid
    • Boronic acid,B-[3-fluoro-5-(phenylmethoxy)phenyl]-
    • [3-(Benzyloxy)-5-fluorophenyl]boronic acid
    • (3-benzyloxy-5-fluoro)benzeneboronic acid
    • 3-(PHENYLMETHOXY)-5-FLUOROBENZENEBORONIC ACID
    • QQOFKMPPQQMUDH-UHFFFAOYSA-N
    • SBB065888
    • B-[3-Fluoro-5-(phenylmethoxy)phenyl]boronic acid (ACI)
    • Boronic acid, [3-fluoro-5-(phenylmethoxy)phenyl]- (9CI)
    • (3-Benzyloxy-5-fluorophenyl)boronic acid
    • DTXSID40659379
    • 3-(benzyloxy)-5-fluorophenylboronic acid
    • AKOS015839312
    • 3-benzyloxy-5-fluorophenylboronic acid, AldrichCPR
    • 3-Benzyloxy-5-fluorobenzeneboronic acid (contains varying amounts of Anhydride)
    • 850589-56-9
    • DB-010533
    • J-511763
    • MFCD07363782
    • N12100
    • AS-17796
    • CS-W010244
    • SCHEMBL2504564
    • 3-Benzyloxy-5-fluorophenylboronicacid
    • AB30757
    • MDL： MFCD07363782
    • Inchi： 1S/C13H12BFO3/c15-12-6-11(14(16)17)7-13(8-12)18-9-10-4-2-1-3-5-10/h1-8,16-17H,9H2
    • InChI Key： QQOFKMPPQQMUDH-UHFFFAOYSA-N
    • SMILES： FC1C=C(B(O)O)C=C(OCC2C=CC=CC=2)C=1

Computed Properties

  • Exact Mass: 246.08600
  • Monoisotopic Mass: 246.086
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 4
  • Complexity: 246
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 49.7

Experimental Properties

  • Density: 1.26
  • Melting Point: 156-162°C
  • Boiling Point: 418.1°C at 760 mmHg
  • Flash Point: 206.7°C
  • Refractive Index: 1.577
  • PSA: 49.69000
  • LogP: 1.08450
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

3-Benzyloxy-5-fluorophenylboronic acid Security Information

3-Benzyloxy-5-fluorophenylboronic acid Customs Data

  • HS CODE：2931900090
  • Customs Data：

    China Customs Code:

    2931900090

    Overview:

    2931900090. Other organic-Inorganic compound. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:6.5%. general tariff:30.0%

    Summary:

    2931900090. other organo-inorganic compounds. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:6.5%. General tariff:30.0%

3-Benzyloxy-5-fluorophenylboronic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B137386-10g
3-Benzyloxy-5-fluorophenylboronic acid
 850589-56-9 98%
10g
 ¥1142.90 2023-09-04
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
B137386-25g
3-Benzyloxy-5-fluorophenylboronic acid
 850589-56-9 98%
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Alichem
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 850589-56-9 97%
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 $152.00 2023-08-31
Alichem
A019119217-10g
3-Benzyloxy-5-fluorophenylboronic acid
 850589-56-9 97%
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Alichem
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3-Benzyloxy-5-fluorophenylboronic acid
 850589-56-9 97%
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 $451.44 2023-08-31
Chemenu
CM137195-1g
3-Benzyloxy-5-fluorophenylboronic acid
 850589-56-9 95+%
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 $54 2021-08-05
Chemenu
CM137195-5g
3-Benzyloxy-5-fluorophenylboronic acid
 850589-56-9 95+%
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 $144 2021-08-05
Chemenu
CM137195-10g
3-Benzyloxy-5-fluorophenylboronic acid
 850589-56-9 95+%
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 $245 2021-08-05
Chemenu
CM137195-25g
3-Benzyloxy-5-fluorophenylboronic acid
 850589-56-9 95+%
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 $446 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-BM074-200mg
3-Benzyloxy-5-fluorophenylboronic acid
 850589-56-9 97+%
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 109.0CNY 2021-08-04

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